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Compound of Interest

Compound Name: 2-Chloro-6-iodobenzoyl chloride

CAS No.: 1261850-84-3

Cat. No.: B1433773

Get Quote

2-Chloro-6-iodobenzoyl Chloride: Comprehensive Laboratory Safety and Disposal Guide

As an electrophilic acylating agent, 2-chloro-6-iodobenzoyl chloride (CAS: 1261850-84-3) is

a highly reactive building block utilized in advanced organic synthesis and drug

development[1]. Due to its acyl chloride functional group, it is inherently unstable in the

presence of moisture, acting as a potent lachrymator and corrosive agent.

This guide provides drug development professionals and laboratory personnel with the

authoritative logistical and operational procedures required to handle, store, and dispose of this

compound safely, ensuring compliance with professional environmental health and safety

(EHS) standards.

Chemical Properties & Hazard Profile
Before initiating any disposal protocol, it is critical to understand the physicochemical properties

that dictate the compound's reactivity. 2-Chloro-6-iodobenzoyl chloride reacts exothermically

with ambient humidity or water to yield 2-chloro-6-iodobenzoic acid and hydrogen chloride

(HCl) gas.
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Table 1: Quantitative Data and Hazard Identification

Property / Specification Data

Chemical Name 2-Chloro-6-iodobenzoyl chloride

CAS Registry Number 1261850-84-3[1]

Molecular Formula C7H3Cl2IO[1]

Molecular Weight 300.91 g/mol [2]

Hazard Class Class 8 (Corrosive)[2]

GHS Hazard Statements
H314: Causes severe skin burns and eye

damage[2]

Storage Requirements 2-8°C, inert atmosphere (Ar/N2), dark place[2]

Primary Reactivity Risk Violent hydrolysis; evolves corrosive HCl gas

Logistical Safety & Pre-Disposal Handling
Expertise & Experience (Causality): The degradation of acyl chlorides is autocatalytic in the

presence of moisture. The generated HCl gas can rapidly pressurize sealed containers, leading

to catastrophic vessel failure (explosion) if stored improperly. Therefore, all handling must occur

under strictly anhydrous conditions.

Environmental Control: Always handle within a certified, properly functioning chemical fume

hood.

Personal Protective Equipment (PPE): Heavy-duty nitrile or neoprene gloves (standard latex

offers insufficient protection against halogenated organics), a flame-resistant laboratory coat,

tightly fitting chemical safety goggles, and a face shield.

Storage Integrity: Prior to disposal, ensure the container is purged with an inert gas (Nitrogen

or Argon) and sealed with Parafilm or Teflon tape before being placed in secondary

containment at 2-8°C[2].
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The disposal of 2-chloro-6-iodobenzoyl chloride must be bifurcated based on the quantity of

the material. Bulk disposal must always be relegated to licensed professionals. In-lab

quenching is strictly reserved for trace residues, empty vessels, or micro-scale spills.

Protocol A: Bulk Quantity Disposal (> 5 grams or Intact
Containers)
Do not attempt to quench bulk quantities of acyl chlorides in the laboratory. The exothermic

hydrolysis can rapidly boil the solvent, aerosolizing corrosive materials.

Segregation: Keep the chemical in its original, tightly sealed container. Do not consolidate

bulk acyl chlorides with other waste streams.

Labeling: Affix a hazardous waste label clearly identifying the contents as "2-Chloro-6-
iodobenzoyl chloride" and marking the hazards: Corrosive, Water-Reactive, Toxic.

Containment: Place the primary container into a sturdy secondary containment vessel (e.g.,

a polyethylene bucket) cushioned with an inert, non-combustible absorbent material (like

vermiculite).

Transfer: Transfer custody to your institution's EHS department or a certified, licensed

hazardous waste contractor for professional incineration.

Protocol B: Micro-Scale Residue Quenching (In-Lab
Treatment)
This protocol is designed exclusively for neutralizing trace residues (e.g., cleaning a reaction

flask or neutralizing a < 5 mL spill).

Expertise & Experience (Causality): Direct addition of water to an acyl chloride causes a

violent, uncontrollable exotherm. Instead, we utilize solvolysis with an alcohol (ethanol or

methanol) or a dilute, cold basic aqueous solution. Alcoholysis forms an ester (ethyl 2-chloro-6-

iodobenzoate), which is a significantly less exothermic and slower reaction than hydrolysis,

allowing for safe thermal management.

Step-by-Step Methodology:
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Preparation: Clear the fume hood of all incompatible materials (especially strong bases,

oxidizers, and amines).

Bath Setup: Prepare a large ice-water bath. Place a wide-mouth borosilicate beaker inside

the bath.

Quench Solution: Fill the beaker with a large excess of cold ethanol (or a 5% aqueous

sodium bicarbonate solution if alcohol is contraindicated by other residues).

Addition: Using a glass pipette, add the 2-chloro-6-iodobenzoyl chloride residue dropwise

into the stirred quench solution.

Critical Observation: Monitor for heat evolution and effervescence (HCl gas release). Do

not add the next drop until the reaction from the previous drop has subsided.

Agitation: Stir the mixture continuously for at least 1-2 hours at room temperature after the

final addition to ensure complete solvolysis/hydrolysis.

Neutralization: Carefully test the pH of the solution. If highly acidic, slowly add saturated

sodium bicarbonate solution until the pH stabilizes between 6 and 8.

Waste Routing: Transfer the neutralized, ambient-temperature solution to the appropriate

institutional hazardous waste carboy (typically designated as "Mixed Aqueous/Organic

Waste").

Disposal Workflow Visualization
The following decision matrix illustrates the standard operating procedure for evaluating and

executing the disposal of this reactive compound.
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2-Chloro-6-iodobenzoyl chloride
Disposal Initiation
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Caption: Decision tree and operational workflow for the safe disposal of 2-Chloro-6-
iodobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

